Cas no 2137993-56-5 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid
• CAS No: 2137993-56-5
• MF: C₉H₁₄N₂O₄S
• MW: 246.283461093903
• CID: 6290153
• PubChem ID: 165842006
• Update Time: 2025-10-31

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid
• EN300-1114893
• 2137993-56-5

• Inchi： 1S/C9H14N2O4S/c1-6(2)8(9(12)13)11-5-7(4-10-11)16(3,14)15/h4-6,8H,1-3H3,(H,12,13)
• InChI Key： QCUMZHRVDXWJLO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C(C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 246.06742811g/mol
• Monoisotopic Mass: 246.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid

Introduction to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid (CAS No. 2137993-56-5)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid (CAS No. 2137993-56-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of therapeutic agents for various diseases. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid is C₁₁H₁₄N₂O₄S, and its molecular weight is 266.30 g/mol. The compound features a pyrazole ring linked to a methanesulfonyl group and a substituted butanoic acid moiety. These structural elements contribute to its distinct chemical and biological properties, making it an interesting candidate for further investigation.

Synthesis Methods: The synthesis of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid has been reported in several studies. One common approach involves the reaction of 4-methanesulfonylpyrazole with an appropriate substituted butanoic acid derivative. This process typically involves multiple steps, including the formation of the pyrazole ring, introduction of the methanesulfonyl group, and final coupling with the butanoic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential pharmaceutical applications.

Biological Activities: Extensive research has been conducted to evaluate the biological activities of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, preliminary studies have indicated that it can induce apoptosis in cancer cells, suggesting its potential as a therapeutic agent for cancer treatment.

Mechanism of Action: The mechanism by which 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid exerts its biological effects is not yet fully understood. However, recent research suggests that it may act through multiple pathways. For example, it has been shown to modulate the activity of key signaling molecules involved in inflammation and cell proliferation. Further investigations are needed to elucidate the precise molecular targets and mechanisms of action of this compound.

Clinical Potential: The promising biological activities of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid have spurred interest in its clinical development. Preclinical studies have demonstrated its safety and efficacy in animal models of inflammatory diseases and cancer. These findings have paved the way for phase I clinical trials to evaluate its safety and pharmacokinetics in humans. If these trials are successful, it could potentially advance to later-stage clinical trials for specific therapeutic indications.

Current Research Trends: Ongoing research on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid is focused on several key areas. One area of interest is the optimization of its chemical structure to enhance its potency and selectivity for specific targets. Another area involves exploring its combination with other therapeutic agents to achieve synergistic effects. Additionally, efforts are being made to develop novel delivery systems to improve its bioavailability and reduce potential side effects.

FUTURE PERSPECTIVES: The future prospects for 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid are promising. As more data from preclinical and clinical studies become available, it is likely that this compound will find applications in various therapeutic areas. Moreover, ongoing research efforts aimed at optimizing its properties and understanding its mechanisms of action will contribute to its development as a potential drug candidate.

In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-methylbutanoic acid (CAS No. 2137993-56-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.